![molecular formula C10H20N2O B3072199 1-(1,4-Diazepan-1-YL)pentan-1-one CAS No. 1016678-88-8](/img/structure/B3072199.png)
1-(1,4-Diazepan-1-YL)pentan-1-one
Overview
Description
“1-(1,4-Diazepan-1-YL)pentan-1-one” is a chemical compound with the molecular formula C10H20N2O and a molecular weight of 184.28 . It’s a member of the 1,4-diazepine class of compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pentanone group attached to a 1,4-diazepane ring . Unfortunately, specific details about the molecular structure, such as bond lengths and angles, are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. The molecular weight is known to be 184.28 , but other properties such as density, boiling point, melting point, and flash point are not specified .Mechanism of Action
The mechanism of action of 1-(1,4-Diazepan-1-YL)pentan-1-one is similar to other benzodiazepines. It binds to the GABA-A receptor and enhances the activity of GABA, the major inhibitory neurotransmitter in the brain. This results in increased chloride ion influx and hyperpolarization of the neuronal membrane, leading to sedation, anxiolysis, and muscle relaxation.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It induces sedation, anxiolysis, and muscle relaxation. It also has anticonvulsant and amnesic effects. This compound can cause respiratory depression and hypotension at high doses.
Advantages and Limitations for Lab Experiments
1-(1,4-Diazepan-1-YL)pentan-1-one has several advantages for lab experiments. It is a well-studied benzodiazepine with known pharmacological properties. It is also readily available and relatively inexpensive. However, this compound has some limitations. It has a short half-life and can be rapidly metabolized, which can affect the duration and intensity of its effects. It can also cause tolerance and dependence with prolonged use.
Future Directions
There are several future directions for research on 1-(1,4-Diazepan-1-YL)pentan-1-one. One area of interest is the development of new benzodiazepines with improved pharmacological properties, such as longer half-lives and reduced side effects. Another area of research is the investigation of the role of benzodiazepines in the treatment of psychiatric disorders, such as anxiety and depression. Finally, there is a need for further research on the long-term effects of benzodiazepine use on cognitive function and brain structure.
Scientific Research Applications
1-(1,4-Diazepan-1-YL)pentan-1-one is widely used in scientific research to study the mechanisms of action of benzodiazepines. It is used to investigate the binding of benzodiazepines to the GABA-A receptor and the modulation of GABAergic neurotransmission. This compound is also used to study the effects of benzodiazepines on sleep, anxiety, and memory.
properties
IUPAC Name |
1-(1,4-diazepan-1-yl)pentan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-2-3-5-10(13)12-8-4-6-11-7-9-12/h11H,2-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYXRPEBLBCNSPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)N1CCCNCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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